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Introduction

Chlorazol Black E is a versatile, polyazo dye with a strong affinity for chitin and cellulose,
making it an invaluable tool in various histological and mycological applications.[1] Its ability to
selectively stain fungal structures and plant cell walls provides high-contrast visualization for
microscopic analysis.[1][2] These application notes provide detailed protocols for the use of
Chlorazol Black E in plant and fungal histology, along with comparative data on its
performance.

Key Applications

» Mycorrhizal Fungi Visualization: Chlorazol Black E is extensively used to stain arbuscular
mycorrhizal (AM) and ectomycorrhizal (ECM) fungi within plant roots.[3][4] The dye
effectively stains hyphae, vesicles, and arbuscules, allowing for the assessment of
mycorrhizal colonization.

o General Plant Histology: It is employed to differentiate cellulose from lignin in plant tissues
and provides sharp delineation of primary cell walls, making it particularly effective for
meristematic tissues.[1][4][5][6]

e Medical Mycology: The dye serves as a rapid and effective stain for the detection of fungal
elements in clinical specimens such as skin scrapings, nails, and corneal scrapes.[7][8][9]
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e Chromosome Staining: Chlorazol Black E has been utilized as a stain for root-tip
chromosomes.[1][10]

o Connective Tissue Staining: In animal histology, it can be used as a simple connective tissue
stain, with elastic fibers staining an intense black.[11]

Quantitative Data Summary

The following tables summarize the quantitative data found regarding the performance of
Chlorazol Black E in diagnostic applications.

Table 1: Diagnostic
Accuracy for Fungal

Keratitis
) e e Agreement with
Stain Sensitivity Specificity
Culture

Chlorazol Black E 82% 98% 89.6%
Lactophenol Cotton

85% 90% - 91% 88%
Blue
Gram Stain 85% 90% - 91% 88%

Data sourced from a prospective study on 163 patients with ulcerative keratitis.[9]

Experimental Protocols
Protocol 1: Staining of Mycorrhizal Fungi in Plant Roots

This protocol is adapted from established methods for clearing and staining plant roots to
visualize mycorrhizal fungi.[3][12]

Materials:
» Root samples (preserved in ~60% ethanol or fresh)

e 10% (w/v) Potassium Hydroxide (KOH)
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e 2% (v/v) Hydrochloric Acid (HCI)

e Chlorazol Black E staining solution (0.03% w/v in lactoglycerol [1:1:1 lactic
acid:glycerol:water])[3]

o Lactoglycerol or 50% glycerol for destaining and storage
» Plastic cassettes for tissue processing[12]

» Water bath or autoclave

e Microscope slides and coverslips

Procedure:

e Washing: Thoroughly wash root samples to remove soil and debris. For preserved roots,
rinse with water.

o Clearing: Place the roots in plastic cassettes and immerse them in 10% KOH. Heat in a
water bath at 90°C for several hours or autoclave at 121°C for 15 minutes.[3] The goal is to
make the roots transparent. Note: Clearing time may vary depending on the root type and
age.

e Rinsing: Carefully rinse the cleared roots with several changes of water to remove all traces
of KOH.

 Acidification: Immerse the cassettes in 2% HCI for 15-20 minutes to acidify the roots, which
aids in staining.[12]

» Rinsing: Rinse the roots with water to remove the HCI.

« Staining: Immerse the acidified roots in the 0.03% Chlorazol Black E staining solution. Heat
at 90°C for several hours or autoclave at 121°C for 15 minutes. Alternatively, roots can be
left in the stain at room temperature for one or more days.[3]

o Destaining and Storage: Remove the roots from the staining solution and destain in
lactoglycerol or 50% glycerol.[3] Storing the roots in the destaining solution for a week or
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longer in the refrigerator can improve contrast by allowing excess stain to leach from the root
cells.[12]

e Microscopic Examination: Mount the stained roots on a microscope slide in a drop of
lactoglycerol or glycerol and observe under a compound microscope. Fungal structures
should appear black or dark blue.

Protocol 2: Staining of Fungal Elements in Clinical
Specimens (KOH with Chlorazol Black E)

This protocol is a modification of the standard KOH wet mount for enhanced visualization of
fungi in clinical samples.[7]

Materials:
» Skin scrapings, hair, or nail clippings

o KOH with Chlorazol Black E reagent:

o

Potassium Hydroxide: 10 g

[¢]

Glycerol: 10 mL

[¢]

Chlorazol Black E (0.1% aqueous solution): 10 mL

Distilled Water: 80 mL

o

o

Dissolve the KOH in water, then add the glycerol and Chlorazol Black E solution.[7]

» Microscope slides and coverslips

Procedure:

e Specimen Preparation: Place a small portion of the clinical specimen (e.g., skin scraping) on
a clean microscope slide.

» Staining: Add a drop of the KOH with Chlorazol Black E reagent to the specimen.
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e Mounting: Cover with a coverslip and gently press to squash the preparation, then blot away
any excess fluid.

 Incubation: Allow the slide to sit for a few minutes to allow for clearing of cellular debris and
staining of fungal elements.[8] Gentle heating can accelerate this process.

e Microscopic Examination: Examine under a microscope for fungal hyphae and yeast cells,
which will stain a blue-black color.[8] Note: It is recommended to re-examine negative
specimens the following day to avoid false negatives due to delayed clearing and staining.[7]

Visualizations
Experimental Workflow for Mycorrhizal Fungi Staining
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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chlorazol-black-e]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b12424399?utm_src=pdf-custom-synthesis
https://www.dawnscientific.com/product/chlorazol-black-e/
https://www.chemimpex.com/products/38539
https://mycorrhizas.info/method.html
https://www.tandfonline.com/doi/pdf/10.3109/10520296409061212
https://www.tandfonline.com/doi/abs/10.3109/10520296409061212
https://www.researchgate.net/publication/262831340_Staining_Plant_Tissues_with_Chlorazol_Black_E_and_Pianese_III-B
https://mycology.adelaide.edu.au/laboratory-methods/koh-with-chlorazol-black
http://www.jmatonline.com/PDF/383-387-PB-11442.pdf
https://pubmed.ncbi.nlm.nih.gov/18355791/
https://pubmed.ncbi.nlm.nih.gov/18355791/
https://www.researchgate.net/publication/232051058_Chlorazol_Black_E_as_A_Stain_for_Root-Tip_Chromosomes
https://www.tandfonline.com/doi/pdf/10.3109/10520294109106210
https://invam.ku.edu/staining-roots
https://www.benchchem.com/product/b12424399#histological-staining-techniques-using-chlorazol-black-e
https://www.benchchem.com/product/b12424399#histological-staining-techniques-using-chlorazol-black-e
https://www.benchchem.com/product/b12424399#histological-staining-techniques-using-chlorazol-black-e
https://www.benchchem.com/product/b12424399#histological-staining-techniques-using-chlorazol-black-e
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12424399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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